2,7-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one
2,7-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one
(R)-2, 7-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one belongs to the class of organic compounds known as benzoxazinones. These are organic compounds containing a benzene fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group (R)-2, 7-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, (R)-2, 7-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one is primarily located in the cytoplasm. Outside of the human body, (R)-2, 7-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one can be found in cereals and cereal products and fats and oils. This makes (R)-2, 7-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
69804-59-7
VCID:
VC0122531
InChI:
InChI=1S/C8H7NO4/c10-4-1-2-5-6(3-4)13-8(12)7(11)9-5/h1-3,8,10,12H,(H,9,11)
SMILES:
C1=CC2=C(C=C1O)OC(C(=O)N2)O
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
2,7-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one
CAS No.: 69804-59-7
Reference Standards
VCID: VC0122531
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
| CAS No. | 69804-59-7 |
|---|---|
| Product Name | 2,7-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 2,7-dihydroxy-4H-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C8H7NO4/c10-4-1-2-5-6(3-4)13-8(12)7(11)9-5/h1-3,8,10,12H,(H,9,11) |
| Standard InChIKey | HDRDOKTYPONKPM-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1O)OC(C(=O)N2)O |
| Canonical SMILES | C1=CC2=C(C=C1O)OC(C(=O)N2)O |
| Appearance | Powder |
| Description | (R)-2, 7-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one belongs to the class of organic compounds known as benzoxazinones. These are organic compounds containing a benzene fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group (R)-2, 7-Dihydroxy-2H-1, 4-benzoxazin-3(4H)-one is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, (R)-2, 7-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one is primarily located in the cytoplasm. Outside of the human body, (R)-2, 7-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one can be found in cereals and cereal products and fats and oils. This makes (R)-2, 7-dihydroxy-2H-1, 4-benzoxazin-3(4H)-one a potential biomarker for the consumption of these food products. |
| PubChem Compound | 11074014 |
| Last Modified | Nov 11 2021 |
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